2-((1-ethyl-3-methyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-methyl-N-(m-tolyl)acetamide

• IUPAC Name: 2-[1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-methyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H29N5O2S/c1-6-31-24-23(19(4)28-31)27-26(30(25(24)33)15-20-12-10-17(2)11-13-20)34-16-22(32)29(5)21-9-7-8-18(3)14-21/h7-14H,6,15-16H2,1-5H3
• InChI Key: VANHUCGLTUXTSP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)C)SCC(=O)N(C)C4=CC=CC(=C4)C
• Molecular Formula: C26H29N5O2S
• Molecular Weight: 475.6 g/mol

Description

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved the creation of a series of novel triazole-pyrimidine-based compounds.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research involving pyrazole-acetamide derivatives, similar to the compound , has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity, suggesting potential applications in areas requiring oxidative stress mitigation. The study by Chkirate et al. (2019) details the synthesis and characterization of these complexes, including their crystal structure and in vitro antioxidant performance (Chkirate et al., 2019).

Reaction Mechanisms and Theoretical Studies

Önal et al. (2010) conducted experimental and theoretical studies on the reactions of similar pyrimidine compounds with ethyl acetoacetate. This research provides insight into the reaction mechanisms and potential applications in synthetic chemistry, particularly in the synthesis of novel heterocyclic compounds (Önal et al., 2010).

Antitumor Applications

Shams et al. (2010) explored the antitumor properties of heterocyclic compounds derived from an acetamide precursor closely related to the compound of interest. Their findings indicated significant antiproliferative activity against various cancer cell lines, suggesting the potential use of these compounds in cancer treatment (Shams et al., 2010).

Synthesis of Pyrazolo Pyrimidine Analogues

Taylor and Patel (1992) investigated the synthesis of pyrazolo[3,4-d]pyrimidine analogues, which are structurally related to the compound . This research contributes to the understanding of synthetic pathways for such compounds and their potential applications in medicinal chemistry (Taylor & Patel, 1992).

Insecticidal and Antibacterial Potential

Fadda et al. (2017) synthesized heterocycles incorporating a thiadiazole moiety, which shares structural similarities with the compound . Their research demonstrated the insecticidal and antibacterial potential of these compounds, indicating possible applications in pest control and antimicrobial treatments (Fadda et al., 2017).